N'-(3,4-diethoxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(3,4-diethoxyphenyl)methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H20N4O3/c1-4-22-14-7-6-12(9-15(14)23-5-2)10-17-20-16(21)13-8-11(3)18-19-13/h6-10H,4-5H2,1-3H3,(H,18,19)(H,20,21)/b17-10+
• InChI Key: KPTJRQVOYDCZOD-LICLKQGHSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=NNC(=O)C2=NNC(=C2)C)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=N/NC(=O)C2=NNC(=C2)C)OCC
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

N'-(3,4-diethoxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide, also known as DEPMPO, is a stable nitroxide radical compound that has been extensively studied for its applications in scientific research. DEPMPO has been widely used as a spin-trapping agent in various fields of research, including biochemistry, physiology, and pharmacology. In

Mechanism of Action

N'-(3,4-diethoxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide works by trapping free radicals and forming a stable adduct. The stable adduct can then be studied using various spectroscopic techniques such as electron paramagnetic resonance (EPR) spectroscopy. This compound can trap a wide range of free radicals, including superoxide, hydroxyl radicals, and nitric oxide radicals.
Biochemical and physiological effects:
This compound has been shown to have antioxidant properties and can protect cells from oxidative stress. It has also been shown to have anti-inflammatory effects and can reduce inflammation in various tissues. This compound has been studied for its potential neuroprotective effects and has shown promise in protecting neurons from damage in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N'-(3,4-diethoxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide is a stable compound that can be easily synthesized in the lab. It is also relatively inexpensive compared to other spin-trapping agents. However, this compound has a relatively low spin-trapping efficiency compared to other spin-trapping agents. This can limit its use in certain experiments where high spin-trapping efficiency is required.

Future Directions

There are several future directions for research on N'-(3,4-diethoxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide. One area of interest is the development of new this compound derivatives with improved spin-trapping efficiency. Another area of interest is the use of this compound in studying the role of free radicals in aging and age-related diseases. This compound may also have potential applications in cancer research, as free radicals play a role in cancer development and progression. Further research is needed to fully understand the potential applications of this compound in scientific research.
Conclusion:
This compound is a stable nitroxide radical compound that has been extensively studied for its applications in scientific research. It has been widely used as a spin-trapping agent in various fields of research, including biochemistry, physiology, and pharmacology. This compound has antioxidant and anti-inflammatory properties and has shown promise in protecting neurons from damage in neurodegenerative diseases. While this compound has some limitations, it is a valuable tool for studying free radicals and their role in various biological processes. Future research on this compound may lead to new insights into the role of free radicals in aging, disease, and cancer.

Synthesis Methods

N'-(3,4-diethoxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide can be synthesized by reacting 3,4-diethoxybenzaldehyde and 3-methyl-1H-pyrazol-5-carbohydrazide in the presence of a base catalyst such as sodium methoxide. The resulting product is then oxidized with a strong oxidizing agent such as lead tetraacetate to produce this compound.

Scientific Research Applications

N'-(3,4-diethoxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide has been widely used as a spin-trapping agent in various fields of scientific research. It is particularly useful in studying reactive oxygen species (ROS) and free radical reactions. This compound can trap and stabilize free radicals, allowing researchers to study their properties and reactions. It has been used in studies of oxidative stress, inflammation, and neurodegenerative diseases such as Alzheimer's and Parkinson's.